(2E)-N-[(3S,4R)-3,4-dihydroxy-3-{(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)amino]-7-oxohepta-1,3,5-trien-1-yl}-6-oxocyclohex-1-en-1-yl]-2,4-dimethyloct-2-enamide

• Molecular Formula: C28H36N2O7
• Molecular Weight: 512.6 g/mol
• IUPAC Name: (E)-N-[(3S,4R)-3,4-dihydroxy-3-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-6-oxocyclohexen-1-yl]-2,4-dimethyloct-2-enamide
• InChI: InChI=1S/C28H36N2O7/c1-4-5-10-18(2)15-19(3)27(36)29-20-17-28(37,24(34)16-23(20)33)14-9-7-6-8-11-25(35)30-26-21(31)12-13-22(26)32/h6-9,11,14-15,17-18,24,31,34,37H,4-5,10,12-13,16H2,1-3H3,(H,29,36)(H,30,35)/b7-6+,11-8+,14-9+,19-15+/t18?,24-,28+/m1/s1
• InChI Key: CCZRQXWCDVXNHR-GFLRHUPZSA-N
• Isomeric SMILES: CCCCC(C)/C=C(\C)/C(=O)NC1=C[C@]([C@@H](CC1=O)O)(/C=C/C=C/C=C/C(=O)NC2=C(CCC2=O)O)O
• Canonical SMILES: CCCCC(C)C=C(C)C(=O)NC1=CC(C(CC1=O)O)(C=CC=CC=CC(=O)NC2=C(CCC2=O)O)O
• Synonyms: TMC 1 A; TMC-1 A

Description

TMC-1A is a polyene antibiotic that is 2-amino-4,5-dihydroxycyclohex-2-en-1-one in which the hydrogen at position 4 is replaced by a by an all-E-6-carboxyhexa-1,3,5-trien-1-yl group;  in which the amino group has been acylated by a (2E)-2,4-dimethyloct-2-enoyl group;  and in which the carboxy group of the resulting carboxylic acid has been condensed with the amino group of 2-amino-3-hydroxycyclopent-2-en-1-one to give the corresponding carboxamide. TMC-1A is an antitumour antibiotic isolated from Streptomyces sp. A-230. It has a role as an antineoplastic agent and a bacterial metabolite. It is a secondary alcohol, a tertiary alcohol, an enol, a cyclic ketone, a polyene antibiotic, an enone, an enamide and a secondary carboxamide.

Scientific Research Applications

Molecular Modeling and Potential in Anticancer Drug Development

A study by (Priscila Ivo Rubim de Santana et al., 2020) discussed the molecular modeling of chromene derivatives, which are structurally similar to the compound . The research highlighted their potential as leads for new anticancer drugs, suggesting the possibility that similar compounds, including the one specified, may have applications in cancer treatment.

Anticonvulsant Activity and Structural Analysis

The anticonvulsant activities of related compounds were explored in a study by (P. Jackson et al., 2012). The research involved x-ray crystal structure analysis, correlating structural features with anticonvulsant efficacy. This implies that the compound could be studied for similar neurological applications.

Analytical and Synthetic Studies for New Compounds

Analytical studies of compounds with a similar structure were conducted by (A. Barakat et al., 2018). The research focused on synthesis and characterization, including molecular geometry calculations and electronic absorption spectra. This type of research is crucial for understanding the physical and chemical properties of the compound .

Exploration in Heterocyclic Synthesis and Chemical Interactions

Research by (A. Fadda et al., 2012) explored the synthesis of new heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives. This study's methodology and findings can inform the synthetic strategies and potential applications of the compound under discussion.

Investigation in UV Cross-Linkable Polymers

The synthesis and characterization of polymers based on triazine derivatives, as investigated by (J. Suresh et al., 2016), highlight the potential of similar compounds in the development of new materials with specific properties like UV cross-linkability.